Cas no 681136-29-8 (JNJ-1661010)

• Product Name: JNJ-1661010
• CAS No: 681136-29-8
• MF: C₁₉H₁₉N₅OS
• MW: 365.452061891556
• MDL: MFCD00209157
• CID: 393688
• PubChem ID: 2809273
• Update Time: 2025-07-20

JNJ-1661010 Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, N-phenyl-4-(3-phenyl-1,2,4-thiadiazol-5-yl)-
• JNJ-1661010
• JNJ 1661010
• N-phenyl-4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazine-1-carboxamide
• JNJ1661010
• N-PHENYL-4-(3-PHENYL-1,2,4-THIADIAZOL-5-YL)-1-PIPERAZINECARBOXAMIDE
• 62521S57AU
• BHBOSTKQCZEAJM-UHFFFAOYSA-N
• Oprea1_746619
• MLS001111246
• GTPL5206
• cid_2809273
• HMS3651L15
• HMS1662H10
• HMS2801K13
• BCP06935
• AC-32902
• JNJ-1661010, >=98% (HPLC)
• Takeda-25
• AS-72170
• NCGC00378802-04
• s2828
• SW220165-1
• BDBM50244718
• N1-phenyl-4-(3-phenyl-1,2,4-thiadiazol-5-yl)piperazine-1-carboxamide
• CHEBI:192640
• CHEMBL460273
• AKOS024457512
• Q27894028
• CCG-268230
• SMR000458006
• 681136-29-8
• CS-0003322
• HY-N7062
• SB19582
• DTXSID00384599
• UNII-62521S57AU
• A899884
• EX-A2218
• SCHEMBL1164398
• BRD-K47376733-001-08-1
• DB-221701

• MDL： MFCD00209157
• Inchi： 1S/C19H19N5OS/c25-18(20-16-9-5-2-6-10-16)23-11-13-24(14-12-23)19-21-17(22-26-19)15-7-3-1-4-8-15/h1-10H,11-14H2,(H,20,25)
• InChI Key： BHBOSTKQCZEAJM-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=N1)N1CCN(C(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 365.13100
• Monoisotopic Mass: 365.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Melting Point: 240.48 °C
• Solubility: DMSO: ≥28mg/mL
• PSA: 89.60000
• LogP: 3.63510

JNJ-1661010 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD379716)

Related Categories

• Other Chemical Reagents

Additional information on JNJ-1661010

Compound CAS No. 681136-29-8: JNJ-1661010

CAS No. 681136-29-8, commonly referred to as JNJ-1661010, is a compound of significant interest in the field of pharmacology and drug development. This compound has been extensively studied for its potential applications in treating various medical conditions, particularly those related to the central nervous system (CNS). The research on JNJ-1661010 has been driven by its unique chemical properties and promising therapeutic effects observed in preclinical studies.

The chemical structure of CAS No. 681136-29-8 is characterized by a complex arrangement of functional groups that contribute to its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted its ability to modulate specific neurotransmitter systems, making it a potential candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The compound's mechanism of action involves selective inhibition of certain enzymes and receptors, which has been validated through in vitro and in vivo experiments.

One of the most notable advancements in the research of JNJ-1661010 is its demonstrated efficacy in preclinical models of neurodegenerative diseases. For instance, studies published in 2023 have shown that CAS No. 681136-29-8 exhibits neuroprotective properties by reducing oxidative stress and inflammation in brain tissues. These findings have opened new avenues for its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the safety profile of JNJ-1661010 has been a focal point of recent investigations. Preclinical toxicology studies have indicated that the compound demonstrates a favorable safety margin, with minimal adverse effects observed at therapeutic doses. This is a critical factor in its progression toward clinical trials, where safety and tolerability are paramount.

The development of CAS No. 681136-29-8 as a drug candidate has also been supported by advanced computational modeling techniques. Researchers have utilized molecular docking and dynamics simulations to better understand the compound's interactions with target proteins. These computational approaches have provided valuable insights into optimizing the compound's bioavailability and efficacy.

Furthermore, the synthesis and characterization of JNJ-.......................................